Cas no 2751702-10-8 (1-ethyl-1H-1,2,4-triazole-3-carbaldehyde)

• Product Name: 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde
• CAS No: 2751702-10-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 6556757
• PubChem ID: 165741306
• Update Time: 2025-11-02

1-ethyl-1H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-7540446
• 2751702-10-8
• 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde
• Z4199421195

• Inchi： 1S/C5H7N3O/c1-2-8-4-6-5(3-9)7-8/h3-4H,2H2,1H3
• InChI Key： DULXKYWPFZCWEJ-UHFFFAOYSA-N
• SMILES： O=CC1N=CN(CC)N=1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde

Recent Advances in the Study of 1-Ethyl-1H-1,2,4-Triazole-3-Carbaldehyde (CAS: 2751702-10-8)

1-Ethyl-1H-1,2,4-triazole-3-carbaldehyde (CAS: 2751702-10-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde as a precursor for the synthesis of triazole-based inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity toward mammalian cells. The findings suggest that this scaffold could serve as a promising starting point for the development of next-generation antibiotics.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The results revealed that certain derivatives induced apoptosis via the mitochondrial pathway, with IC₅₀ values in the low micromolar range. Molecular docking studies further elucidated the interactions between these compounds and key oncogenic targets, such as Bcl-2 and EGFR.

Beyond its antimicrobial and anticancer applications, recent work has also highlighted the potential of 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde in the design of anti-inflammatory agents. A 2024 study in European Journal of Medicinal Chemistry reported the synthesis of triazole-carbaldehyde hybrids that selectively inhibited cyclooxygenase-2 (COX-2) with negligible effects on COX-1. This selectivity is critical for reducing the gastrointestinal side effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In summary, 1-ethyl-1H-1,2,4-triazole-3-carbaldehyde (CAS: 2751702-10-8) represents a highly versatile scaffold in medicinal chemistry, with demonstrated efficacy across multiple therapeutic areas. Ongoing research continues to uncover its potential, particularly in addressing drug resistance and improving target specificity. Future studies may focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.